Cas no 898777-10-1 (Ethyl 5-oxo-5-(4-pyrrolidinomethyl)phenylvalerate)

• Product Name: Ethyl 5-oxo-5-(4-pyrrolidinomethyl)phenylvalerate
• CAS No: 898777-10-1
• MF: C₁₈H₂₅NO₃
• MW: 303.396005392075
• MDL: MFCD03841548
• CID: 994214
• PubChem ID: 24724379
• Update Time: 2025-05-20

Ethyl 5-oxo-5-(4-pyrrolidinomethyl)phenylvalerate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-oxo-5-[(4-pyrrolidinomethyl)phenyl]valerate
• ETHYL 5-OXO-5-[(4-PYRROLIDINOMTHYL)PHENYL]VALERATE
• ethyl 5-oxo-5-[4-(pyrrolidin-1-ylmethyl)phenyl]pentanoate
• Ethyl 5-oxo-5-(4-pyrrolidinomethyl)phenylvalerate
• AKOS016019881
• 898777-10-1
• Ethyl 5-oxo-5-{4-[(pyrrolidin-1-yl)methyl]phenyl}pentanoate
• MFCD03841548
• ethyl5-oxo-5-[(4-pyrrolidinomthyl)phenyl]valerate
• DTXSID10642778

• MDL： MFCD03841548
• Inchi： 1S/C18H25NO3/c1-2-22-18(21)7-5-6-17(20)16-10-8-15(9-11-16)14-19-12-3-4-13-19/h8-11H,2-7,12-14H2,1H3
• InChI Key： BDZZGBACQGNQRO-UHFFFAOYSA-N
• SMILES： O=C(CCCC(=O)OCC)C1C=CC(=CC=1)CN1CCCC1

Computed Properties

• Exact Mass: 303.18300
• Monoisotopic Mass: 303.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61000
• LogP: 3.13640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethyl 5-oxo-5-(4-pyrrolidinomethyl)phenylvalerate

Ethyl 5-oxo-5-(4-pyrrolidinomethyl)phenylvalerate (CAS No. 898777-10-1): An Overview of Its Structure, Properties, and Applications

Ethyl 5-oxo-5-(4-pyrrolidinomethyl)phenylvalerate (CAS No. 898777-10-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of esters and is characterized by its unique structural features, which include a pyrrolidine moiety and a valerate ester group. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in drug discovery and development.

The molecular formula of Ethyl 5-oxo-5-(4-pyrrolidinomethyl)phenylvalerate is C₁₆H₂₃NO₃, and its molecular weight is approximately 281.36 g/mol. The compound's structure consists of a phenyl ring substituted with a pyrrolidine-containing alkyl chain, which is further attached to an ester group. This intricate structure provides a foundation for its diverse chemical reactivity and biological activity.

In recent years, the study of Ethyl 5-oxo-5-(4-pyrrolidinomethyl)phenylvalerate has been driven by its potential therapeutic applications. Research has shown that this compound exhibits significant biological activity, particularly in modulating various cellular processes. For instance, studies have demonstrated its ability to interact with specific protein targets, such as G protein-coupled receptors (GPCRs) and ion channels, which are crucial in many physiological and pathological processes.

The pharmacological properties of Ethyl 5-oxo-5-(4-pyrrolidinomethyl)phenylvalerate have been extensively investigated in both in vitro and in vivo models. In vitro studies have revealed that the compound can effectively inhibit the activity of certain enzymes, such as phosphodiesterases (PDEs), which are involved in the regulation of cyclic nucleotides like cAMP and cGMP. These findings suggest that Ethyl 5-oxo-5-(4-pyrrolidinomethyl)phenylvalerate may have potential as a therapeutic agent for conditions characterized by dysregulated cyclic nucleotide signaling, such as cardiovascular diseases and neurological disorders.

In vivo studies have further corroborated these findings by demonstrating the compound's efficacy in animal models of disease. For example, research has shown that Ethyl 5-oxo-5-(4-pyrrolidinomethyl)phenylvalerate can improve cardiac function in models of heart failure by enhancing the activity of cAMP-dependent pathways. Additionally, studies have indicated that the compound may have neuroprotective effects, potentially reducing neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease.

The synthesis of Ethyl 5-oxo-5-(4-pyrrolidinomethyl)phenylvalerate involves several steps, including the formation of the pyrrolidine-containing alkyl chain and its subsequent coupling with the valerate ester group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the use of palladium-catalyzed cross-coupling reactions to form the desired product efficiently and selectively.

The stability and solubility properties of Ethyl 5-oxo-5-(4-pyrrolidinomethyl)phenylvalerate are also important considerations for its practical application. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination. Its solubility in organic solvents is typically good, making it suitable for use in various chemical reactions and biological assays.

In conclusion, Ethyl 5-oxo-5-(4-pyrrolidinomethyl)phenylvalerate (CAS No. 898777-10-1) is a promising compound with a unique structure and diverse biological activities. Its potential applications in drug discovery and development are supported by extensive research findings, highlighting its significance in the field of medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound remains an important focus for future investigations.